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Compound of Interest

Compound Name: L-Cysteine-d2

Cat. No.: B12416206

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for L-
Cysteine-d2. The information presented is compiled from available safety data sheets and
toxicological studies. It is important to note that while L-Cysteine-d2 is a deuterated form of L-
Cysteine, the safety and handling protocols are considered analogous due to their structural
similarity. The majority of the available toxicological data is for the non-deuterated L-Cysteine
and should be interpreted as a surrogate for L-Cysteine-d2.

Hazard Identification and Classification

L-Cysteine-d2 is generally considered to be of low toxicity, however, it may be harmful if
swallowed, inhaled, or absorbed through the skin.[1][2] It can cause irritation to the skin, eyes,
and respiratory tract.[1][2]

Toxicological Data

The following table summarizes the available quantitative toxicological data for L-Cysteine. This
data should be used as a reference for L-Cysteine-d2.
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. Sublethal
Parameter Species Route Value
Effects
Somnolence,
6350-5580 dyspnea,
LD50 Rat Oral o
mg/kg bw changes in urine
composition
Ataxia,
660-1502 mg/kg  somnolence,
LD50 Mouse Oral )
bw respiratory
depression
LD50 Mouse Intraperitoneal 1400 mg/kg bw N/A
LD50 Mouse Subcutaneous 1360 mg/kg bw N/A
LD50 Mouse Intravenous 1250 mg/kg bw N/A
NOAEL Rat Oral <500 mg/kg/day  N/A

Data sourced from studies on L-Cysteine.[3][4]

Experimental Protocols

Detailed experimental protocols for the toxicological studies are not publicly available.
However, summaries of the methodologies are provided below.

Repeated-Dose Oral Toxicity Study in Rats

A 4-week repeated-dose oral toxicity study was conducted on rats. The animals were
administered L-cysteine daily by gavage at doses of 500, 1,000, and 2,000 mg/kg/day.[3] A
control group received a 0.5% methylcellulose vehicle solution.[3] Toxicological observations
included monitoring for clinical signs, body weight changes, and at the end of the study,
necropsy and histopathological examinations were performed.[3][5] The study aimed to
determine the no-observed-adverse-effect level (NOAEL).[3]

Safety and Handling Procedures
Personal Protective Equipment (PPE)
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Proper PPE is essential when handling L-Cysteine-d2 to minimize exposure.
o Eye Protection: Wear safety glasses with side shields or goggles.[1]

o Skin Protection: Use chemical-resistant gloves (e.g., neoprene, PVC) and wear a lab coat or
other protective clothing.[2]

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[1]

Engineering Controls

o Work in a well-ventilated area.[6]

o Use a fume hood or other local exhaust ventilation to minimize inhalation of dust.[1][7]

Handling and Storage

» Handling: Avoid dust formation.[1] Minimize contact with skin and eyes.[6] Wash hands
thoroughly after handling.[1]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Protect
from light.[1] Recommended storage temperature is refrigerated (+2°C to +8°C).[1]

First-Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

o Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[1]

o Eye Contact: Flush eyes with water as a precaution. Remove contact lenses if present and
easy to do. Continue rinsing.[1]

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician.[1]

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12416206?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://www.tersusenv.com/images/documents/SDS/08a_L-Cysteine.pdf
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LCYSTEINE-CASNO-52-90-03140-EN.aspx
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25682.pdf
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LCYSTEINE-CASNO-52-90-03140-EN.aspx
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LCYSTEINE-CASNO-52-90-03140-EN.aspx
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-769-0.1/L-CYSTEINE%20%283%2C3-D2%2C%2098%25%29%20-%20DLM-769%20-%20V.3.4%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12416206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

e Hazardous Combustion Products: Carbon oxides, nitrogen oxides, and sulfur oxides.[1]

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation and
breathing dust.[1]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.[1]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1]

Visual Workflows

The following diagrams illustrate key safety and logical workflows for handling L-Cysteine-d2
in a laboratory setting.
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Handling Emergency Response

Work in Ventilated Area Exposure

Weigh/Handle in Fume Hood Follow First-Aid Procedures

Avoid Dust Generation

Post-Hﬁndling

Clean Work Area

i

Dispose of Waste Properly

l

Store Chemical Securely

i

Wash Hands Thoroughly

Preparation

Review SDS

Assess Risks

Select Appropriate PPE
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Hazard Identification

Review Toxicological Data

Identify Physical Hazards
(e.g., dust)

Identify Health Hazards
(Irritation, Ingestion)

Risk Assessment

Evaluate Exposure Routes
(Inhalation, Dermal, Ingestion)

i

Assess Likelihood of Exposure

:

Determine Severity of Potential Harm

Control Measures

Implement Engineering Controls
(Ventilation, Fume Hood)

Establish Administrative Controls
(SOPs, Training)

Mandate Personal Protective Equipment
(Gloves, Goggles)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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